Benzotrifluoride
Benzotrifluoride
α,α,α-Trifluorotoluene (TFT) is a potential substitute solvent for reactions carried out in dichloromethane and related solvents. It is also applicable in fluorous synthesis as an organic/fluorous hybrid solvent. TFT undergoes photocycloaddition with cyclopentene to form cyano-substituted tetracyclo[6.3.0.02,11.03,7]undec-9-enes. The nuclear magnetic resonance spectral data of TFT has been reported. The bimolecular rate constants of the aqueous phase reactions between sulfate and phosphate radicals with TFT have been determined by conventional flash-photolysis.
Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation.
(trifluoromethyl)benzene is a fluorohydrocarbon that is fluoroform in which the hydrogen is substituted by a phenyl group. It has a role as a solvent and an environmental contaminant. It is a fluorohydrocarbon and a member of (trifluoromethyl)benzenes. It derives from a fluoroform.
Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation.
(trifluoromethyl)benzene is a fluorohydrocarbon that is fluoroform in which the hydrogen is substituted by a phenyl group. It has a role as a solvent and an environmental contaminant. It is a fluorohydrocarbon and a member of (trifluoromethyl)benzenes. It derives from a fluoroform.
Brand Name:
Vulcanchem
CAS No.:
98-08-8
VCID:
VC20864946
InChI:
InChI=1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H
SMILES:
C1=CC=C(C=C1)C(F)(F)F
Molecular Formula:
C7H5F3
Molecular Weight:
146.11 g/mol
Benzotrifluoride
CAS No.: 98-08-8
Cat. No.: VC20864946
Molecular Formula: C7H5F3
Molecular Weight: 146.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | α,α,α-Trifluorotoluene (TFT) is a potential substitute solvent for reactions carried out in dichloromethane and related solvents. It is also applicable in fluorous synthesis as an organic/fluorous hybrid solvent. TFT undergoes photocycloaddition with cyclopentene to form cyano-substituted tetracyclo[6.3.0.02,11.03,7]undec-9-enes. The nuclear magnetic resonance spectral data of TFT has been reported. The bimolecular rate constants of the aqueous phase reactions between sulfate and phosphate radicals with TFT have been determined by conventional flash-photolysis. Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation. (trifluoromethyl)benzene is a fluorohydrocarbon that is fluoroform in which the hydrogen is substituted by a phenyl group. It has a role as a solvent and an environmental contaminant. It is a fluorohydrocarbon and a member of (trifluoromethyl)benzenes. It derives from a fluoroform. |
|---|---|
| CAS No. | 98-08-8 |
| Molecular Formula | C7H5F3 |
| Molecular Weight | 146.11 g/mol |
| IUPAC Name | trifluoromethylbenzene |
| Standard InChI | InChI=1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H |
| Standard InChI Key | GETTZEONDQJALK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(F)(F)F |
| Canonical SMILES | C1=CC=C(C=C1)C(F)(F)F |
| Boiling Point | 208 to 210 °F at 760 mm Hg (NTP, 1992) 102.1 °C 103.46 °C |
| Colorform | WATER WHITE LIQUID |
| Flash Point | 54 °F (NTP, 1992) 54 °F (12 °C) (CLOSED CUP) |
| Melting Point | -20.4 °F (NTP, 1992) -29.1 °C -29.05 °C |
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